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Compound of Interest

Compound Name: Hept-1-EN-5-yne

Cat. No.: B14743567 Get Quote

Technical Overview of Hept-1-en-5-yne
For Researchers, Scientists, and Drug Development Professionals

Hept-1-en-5-yne is an organic compound classified as an enyne, which is a hydrocarbon

containing both a double (alkene) and a triple (alkyne) bond. Its structure and reactive sites

make it a point of interest in organic synthesis.

Molecular Structure and Properties
The chemical structure of Hept-1-en-5-yne consists of a seven-carbon chain. A double bond is

located at the first carbon position (C1), and a triple bond is present at the fifth carbon position

(C5). This specific arrangement of unsaturated bonds dictates its chemical reactivity and

physical properties.

The fundamental molecular details of Hept-1-en-5-yne are summarized below. The molecular

formula is derived by counting the carbon and hydrogen atoms in its structure. The molecular

weight is calculated using the molecular formula and the atomic masses of its constituent

elements. The atomic mass of carbon is approximately 12.011 amu, and the atomic mass of

hydrogen is approximately 1.008 amu[1][2][3][4][5][6][7][8][9].
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Parameter Value Reference

Molecular Formula C₇H₁₀ [10][11]

Molecular Weight 94.15 g/mol [10][11][12][13][14]

IUPAC Name hept-1-en-5-yne [10][11]

CAS Number 821-40-9 [11]

Note: The molecular weight is computed based on the standard atomic weights of the

elements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ck12.org [ck12.org]

2. quora.com [quora.com]

3. westfield.ma.edu [westfield.ma.edu]

4. quora.com [quora.com]

5. byjus.com [byjus.com]

6. How Do You Calculate The Atomic Mass of Carbon [unacademy.com]

7. digipac.ca [digipac.ca]

8. #1 - Hydrogen - H [hobart.k12.in.us]

9. m.youtube.com [m.youtube.com]

10. Hept-1-en-5-yne | C7H10 | CID 53763274 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. Hept-1-EN-5-yne | 821-40-9 | Benchchem [benchchem.com]

12. Hept-5-en-1-yne | C7H10 | CID 54173839 - PubChem [pubchem.ncbi.nlm.nih.gov]

13. 1-Hepten-5-yne-Molbase [molbase.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Hept-1-EN-5-yne
https://www.benchchem.com/product/b14743567
https://pubchem.ncbi.nlm.nih.gov/compound/Hept-1-EN-5-yne
https://www.benchchem.com/product/b14743567
https://pubchem.ncbi.nlm.nih.gov/compound/Hept-5-en-1-yne
https://www.molbase.com/name/1-Hepten-5-yne.html
https://pubchem.ncbi.nlm.nih.gov/compound/E_-hept-5-en-1-yne
https://pubchem.ncbi.nlm.nih.gov/compound/Hept-1-EN-5-yne
https://www.benchchem.com/product/b14743567
https://www.benchchem.com/product/b14743567
https://www.benchchem.com/product/b14743567?utm_src=pdf-custom-synthesis
https://www.ck12.org/flexi/chemistry/atomic-mass-unit/what-is-the-atomic-mass-of-hydrogen/
https://www.quora.com/What-is-the-atomic-mass-of-carbon
https://www.westfield.ma.edu/PersonalPages/cmasi/gen_chem1/Lecture_notes/p%2024-28%20AMU,%20atomic%20%26%20molar.pdf
https://www.quora.com/What-is-the-atomic-mass-of-hydrogen
https://byjus.com/chemistry/carbon/
https://unacademy.com/content/question-answer/chemistry/how-do-you-calculate-the-atomic-mass-of-carbon/
https://www.digipac.ca/chemical/molemass/moles4.htm
https://hobart.k12.in.us/ksms/PeriodicTable/hydrogen.htm
https://m.youtube.com/watch?v=cfEhteeX50s
https://pubchem.ncbi.nlm.nih.gov/compound/Hept-1-EN-5-yne
https://www.benchchem.com/product/b14743567
https://pubchem.ncbi.nlm.nih.gov/compound/Hept-5-en-1-yne
https://www.molbase.com/name/1-Hepten-5-yne.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14743567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. (E)-hept-5-en-1-yne | C7H10 | CID 14688757 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. ["Hept-1-en-5-yne" molecular formula and weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14743567#hept-1-en-5-yne-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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